BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Bromo-4-
nhitrobenzoic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzoic acid

Cat. No.: B018962

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural information, chemical
properties, synthesis protocols, and applications of 2-Bromo-4-nitrobenzoic acid, a key
intermediate in organic and pharmaceutical chemistry.

Core Structural and Chemical Properties

2-Bromo-4-nitrobenzoic acid is an aromatic carboxylic acid characterized by a benzene ring
substituted with a bromine atom at position 2, a nitro group at position 4, and a carboxylic acid
group at position 1.[1] This substitution pattern, featuring two electron-withdrawing groups,
significantly influences the compound's reactivity and electronic properties, making it a valuable
building block in synthetic chemistry.[1]

Physicochemical Data

The quantitative properties of 2-Bromo-4-nitrobenzoic acid are summarized in the table
below for easy reference and comparison.
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Property Value Citations
CAS Number 16426-64-5 [2][3]
Molecular Formula C7H4BrNOa4 [21[3]1[41[5]

Molecular Weight 246.01 - 246.02 g/mol [21[3][4][5][6]
White to yellow powder or

Appearance [2]141(7]
crystal

Melting Point 165°Cto 171 °C [2][3]
Soluble in methanol; limited
solubility in water; partiall

Solubility Y P Y [2]

soluble in polar aprotic
solvents like DMSO.

Acidity (Predicted pKa)

~1.98

[2]

Density (Estimated)

~2.0176 g/cm?3

[2]

InChl Key

CEXGTXNIIFSPSF-
UHFFFAOYSA-N

[2]

Canonical SMILES

C1=CC(=C(C=C1--INVALID-
LINK--[O-])Br)C(=0)O

[316]1[7]

Safety and Handling

Based on GHS classifications, 2-Bromo-4-nitrobenzoic acid is associated with the following

hazards:

e H315: Causes skin irritation.[6]

e H319: Causes serious eye irritation.[6]

e May also be harmful if swallowed, in contact with skin, or if inhaled (H302+H312+H332), and

may cause respiratory irritation (H335).[6]

Recommended precautionary statements include:
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

It is recommended to store the compound at room temperature in a cool, dark place (below
15°C).[2]

Synthesis and Experimental Protocols

2-Bromo-4-nitrobenzoic acid can be synthesized through several routes. The detailed
methodologies for two common laboratory-scale preparations are provided below.

Synthesis via Oxidation of 2-Bromo-4-nitrotoluene

This method involves the oxidation of the methyl group of 2-bromo-4-nitrotoluene to a
carboxylic acid using a strong oxidizing agent like potassium permanganate.[8][9]

Experimental Protocol:

Add 40 mL of water to a 20 mL pyridine solution containing 2-bromo-4-nitrotoluene (4.41 g,
20.0 mmol).[8][9]

e Heat the mixture to 70°C.[8][9]

e Add potassium permanganate (19.0 g, 120 mmol) in portions over a 40-minute period.[8][9]

o Reflux the reaction mixture for 8 hours.[8][9]

 After the reaction is complete, filter the hot suspension.[3][9]

o Cool the filtrate in an ice bath and acidify with 6N hydrochloric acid to a pH < 2.[8][9]

o Collect the resulting solid precipitate by filtration to obtain the crude product.[8][9]

o The filtrate can be further extracted with ethyl acetate and chloroform. The combined organic
phases are then dried over anhydrous magnesium sulfate, filtered, and concentrated under
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reduced pressure to yield a second batch of the product.[8][9] The total reported yield for this
two-batch process is 66%.[3][9]

‘Workflow: Oxidation of 2-Bromo-4-nitrotoluene

|||||||

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Bromo-4-nitrobenzoic acid.

Synthesis via Hydrolysis of 2-Bromo-4-nitro-benzonitrile

This alternative route involves the acid-catalyzed hydrolysis of a nitrile functional group to a
carboxylic acid.[10]

Experimental Protocol:

e Hydrolyze 2-Bromo-4-nitro-benzonitrile (0.5 g, 2.34 mmol) using a mixture of H2SOa4 (2.2 mL)
and water (2.7 mL).[10]

» Heat the reaction mixture at 80°C for 8 hours.[10]
« After the reaction is complete, pour the solution over crushed ice.[10]

» Basify the solution with sodium carbonate and perform an extraction with ethyl acetate to
remove impurities.[10]

e Separate the aqueous layer and acidify it with 1:1 HCI.[10]
o Extract the acidified aqueous layer with ethyl acetate.[10]

» Combine the organic layers and concentrate to obtain the final product.[10]

Applications in Research and Drug Development
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2-Bromo-4-nitrobenzoic acid is a critical building block in organic synthesis, primarily valued
for its role as a synthetic intermediate.[2]

e Pharmaceutical Synthesis: Its most notable application is as a key intermediate in the
synthesis of nonsteroidal antiandrogens, such as Bicalutamide, which is used in the
treatment of hormone-sensitive cancers like prostate cancer.[2] The presence of the bromo
and nitro groups on the benzoic acid ring makes it a versatile substrate for nucleophilic
aromatic substitution reactions, which is a crucial step in constructing more complex
pharmaceutical molecules.[2]

o Organic Synthesis: It serves as a starting material for producing various agrochemicals and
dyes.[7] The electron-withdrawing nature of the bromo and nitro groups significantly
influences the reactivity of the aromatic ring, making it a useful component for creating
diverse chemical structures.[1]

» Biological Research: The compound itself has been investigated for potential antibacterial
and antifungal properties and has shown promise in some studies as an inhibitor of cancer
cell growth.[7]
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Role as a Synthetic Intermediate
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Caption: Logical relationship of 2-Bromo-4-nitrobenzoic acid as a key building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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